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Compound of Interest

Compound Name: 12-Bromododecanoic Acid

Cat. No.: B1204433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability

of 12-Bromododecanoic Acid in common laboratory solvents. Understanding these properties

is critical for the effective design of experimental protocols, formulation development, and

ensuring the integrity of research outcomes.

Core Physicochemical Properties
12-Bromododecanoic acid, a halogenated derivative of lauric acid, presents as a white to off-

white crystalline solid. Its long aliphatic chain confers significant lipophilicity, while the terminal

carboxylic acid group provides a site for polar interactions.

Property Value Source(s)

Molecular Formula C₁₂H₂₃BrO₂ [1][2]

Molecular Weight 279.21 g/mol [1][2][3]

Melting Point 52-55 °C [4][5][6]

pKa (Predicted) 4.78 ± 0.10 [5][7]

Storage
Sealed in a dry place at room

temperature.
[8]
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Solubility Profile
The solubility of 12-Bromododecanoic Acid is dictated by the interplay between its nonpolar

12-carbon chain and its polar carboxylic acid head. As a long-chain fatty acid, it is generally

more soluble in organic solvents and has limited solubility in aqueous solutions. The following

table summarizes the available quantitative and qualitative solubility data.
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Solvent
Chemical
Class

Solubility Data Observations Source(s)

Chloroform

(CHCl₃)
Halogenated 50 mg/mL

Clear to slightly

hazy, colorless to

faintly yellow

solution.

[4][5][6][7]

Methanol

(CH₃OH)
Protic, Polar 50 mg/mL Clear solution.

Dimethylformami

de (DMF)
Aprotic, Polar 30 mg/mL - [3]

Dimethyl

sulfoxide

(DMSO)

Aprotic, Polar 30 mg/mL - [3]

Ethanol

(C₂H₅OH)
Protic, Polar 30 mg/mL

To enhance

solubility,

warming to 37°C

and sonication

may be

beneficial.

[3]

Water (H₂O) Protic, Polar
Predicted:

0.00138 mg/mL

Very poorly

soluble.
[9]

Acetone (C₃H₆O) Aprotic, Polar
Data not

available

Expected to be

soluble based on

the general

solubility of long-

chain fatty acids.

Acetonitrile

(CH₃CN)
Aprotic, Polar

Data not

available

Expected to have

some degree of

solubility.
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Specific experimental stability data for 12-Bromododecanoic Acid in common laboratory

solvents is not extensively documented in publicly available literature. However, based on the

chemical structure and general knowledge of similar compounds, the following stability aspects

should be considered:

Hydrolytic Stability: As a carboxylic acid, it is generally stable against hydrolysis in neutral

and acidic conditions. In basic solutions, it will exist as the carboxylate salt. The carbon-

bromine bond at the terminal position is a potential site for nucleophilic substitution,

especially under basic conditions or in the presence of strong nucleophiles, which could lead

to degradation over time.

Thermal Stability: The compound is a solid at room temperature with a melting point of 52-55

°C.[4][5][6] It is expected to be thermally stable at typical laboratory storage and handling

temperatures. At elevated temperatures, particularly above its melting point, decarboxylation

could potentially occur, although this generally requires more extreme conditions for long-

chain fatty acids.

Photostability: While there is no specific data, compounds with alkyl halide moieties can be

susceptible to degradation upon prolonged exposure to UV light. Therefore, it is

recommended to store solutions of 12-Bromododecanoic Acid, particularly for long-term

use, protected from light.

Solution Stability: For solutions stored for extended periods, it is advisable to use aprotic

solvents where possible to minimize the risk of nucleophilic substitution at the bromine-

bearing carbon. If protic solvents are necessary, storage at low temperatures (-20°C or

-80°C) is recommended to slow potential degradation reactions.[3] It is best practice to

prepare fresh solutions for critical applications or to perform periodic purity checks using

techniques like HPLC or GC if solutions are to be stored for an extended time.

Experimental Protocols
I. Protocol for Determining Solubility
This protocol outlines a general method for determining the solubility of 12-Bromododecanoic
Acid in a given solvent.
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Preparation

Equilibration

Phase Separation

Analysis & Calculation

Weigh a precise amount of 12-Bromododecanoic Acid

Add a small, known volume of the test solvent

Vortex/sonicate the mixture

Agitate at a constant temperature (e.g., 25°C) for a set time (e.g., 24h) to ensure equilibrium

Centrifuge the sample to pellet undissolved solid

Carefully collect the supernatant

Quantify the concentration in the supernatant (e.g., via HPLC, GC, or gravimetric analysis after solvent evaporation)

Calculate solubility (e.g., in mg/mL)

Click to download full resolution via product page

Figure 1. Workflow for Solubility Determination.
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II. Protocol for Assessing Solution Stability
This protocol provides a framework for evaluating the stability of 12-Bromododecanoic Acid
in a specific solvent over time.

Experiment Setup

Storage

Time-Point Analysis

Data Evaluation

Prepare a stock solution of known concentration

Aliquot the solution into multiple vials for different time points and conditions (e.g., room temp, 4°C, -20°C, protected from light)

Store the aliquots under the defined conditions

At each time point (e.g., 0, 24h, 7 days, 1 month), analyze an aliquot

Use a stability-indicating analytical method (e.g., HPLC, LC-MS) to determine the concentration of the parent compound and detect any degradation products

Compare the concentration at each time point to the initial (T=0) concentration

Assess the percentage of degradation and identify major degradants
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Figure 2. Workflow for Solution Stability Assessment.

Concluding Remarks
12-Bromododecanoic Acid exhibits solubility characteristics typical of a long-chain fatty acid,

with good solubility in many organic solvents and poor solubility in water. While specific stability

data is limited, an understanding of its chemical structure allows for informed decisions

regarding its handling and storage to minimize degradation. For critical applications, especially

those involving prolonged storage in solution, it is imperative to conduct experimental

verification of its stability under the specific conditions of use. The protocols provided in this

guide offer a robust starting point for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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